molecular formula Ni+2 B1199968 Nickel (II) ion CAS No. 14701-22-5

Nickel (II) ion

Cat. No. B1199968
CAS RN: 14701-22-5
M. Wt: 58.693 g/mol
InChI Key: VEQPNABPJHWNSG-UHFFFAOYSA-N
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Description

Nickel(2+) is a nickel cation in which the nickel carries a double positive charge. It has a role as a cofactor. It is a divalent metal cation, a metal cation allergen, a nickel cation and a monoatomic dication.
Nickel, also known as ni2+ or nickel (ii) ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Nickel has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Nickel is a potentially toxic compound.

properties

CAS RN

14701-22-5

Product Name

Nickel (II) ion

Molecular Formula

Ni+2

Molecular Weight

58.693 g/mol

IUPAC Name

nickel(2+)

InChI

InChI=1S/Ni/q+2

InChI Key

VEQPNABPJHWNSG-UHFFFAOYSA-N

SMILES

[Ni+2]

Canonical SMILES

[Ni+2]

melting_point

1455°C

Other CAS RN

14701-22-5
7440-02-0

physical_description

Solid

Origin of Product

United States

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